N-(3,5-ditert-butylphenyl)-2-([1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl)acetamide

Specification

• CAS No.: 671198-94-0
• Molecular Formula: C22H28N4OS
• Molecular Weight: 396.6g/mol
• IUPAC Name: N-(3,5-ditert-butylphenyl)-2-([1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl)acetamide
• Standard InChI: InChI=1S/C22H28N4OS/c1-21(2,3)15-11-16(22(4,5)6)13-17(12-15)23-19(27)14-28-20-25-24-18-9-7-8-10-26(18)20/h7-13H,14H2,1-6H3,(H,23,27)
• Standard InChI Key: UKIRXJBWHCGPSY-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC(=CC(=C1)NC(=O)CSC2=NN=C3N2C=CC=C3)C(C)(C)C
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1)NC(=O)CSC2=NN=C3N2C=CC=C3)C(C)(C)C

Introduction

Chemical Structure and Properties

Structural Composition

N-(3,5-ditert-butylphenyl)-2-(triazolo[4,3-a]pyridin-3-ylsulfanyl)acetamide exhibits a complex molecular architecture that can be broken down into several key components:

• Atriazolo[4,3-a]pyridine heterocyclic system, which serves as the core structure

• A sulfanyl (thio) group that connects the heterocyclic core to the acetamide portion

• An acetamide functional group that forms a bridge to the phenyl substituent

• A 3,5-ditert-butylphenyl group with bulky substituents at the meta positions

The integration of these structural elements creates a molecule with a unique spatial arrangement that influences its chemical reactivity and potential biological interactions.

Physical and Chemical Properties

The physicochemical properties of N-(3,5-ditert-butylphenyl)-2-(triazolo[4,3-a]pyridin-3-ylsulfanyl)acetamide are summarized in Table 1.

Table 1: Physicochemical Properties of N-(3,5-ditert-butylphenyl)-2-(triazolo[4,3-a]pyridin-3-ylsulfanyl)acetamide

Property	Value
CAS Number	671198-94-0
Molecular Formula	C22H28N4OS
Molecular Weight	396.55 g/mol
Predicted Density	1.15±0.1 g/cm³
Predicted pKa	13.01±0.70

Data compiled from multiple sources